Cas no 2111-53-7 (6-Octenoic acid,3,7-dimethyl-, (3S)-)

6-Octenoic acid,3,7-dimethyl-, (3S)- structure

2111-53-7 structure

Product Name:6-Octenoic acid,3,7-dimethyl-, (3S)-

CAS No:2111-53-7

Molecular Formula:C₁₀H₁₈O₂

Molecular Weight:170.24872

CID:249671

PubChem ID:24862429

6-Octenoic acid,3,7-dimethyl-, (3S)- Properties

Names and Identifiers

- 6-Octenoic acid,3,7-dimethyl-, (3S)-
- (S)-(-)-3,7-Dimethyl-6-octenoicacid
- (S)-(-)-Citronellic Acid
- (S)-(?)-Citronellic acid
- (-)-(S)-citronellic acid
- (-)-citronellic acid
- (S)-(-)-3,7-Dimethyloct-6-enoic Acid
- (S)-(+)-citronellic acid
- (S)-3,7-dimethyloct-6-enoic acid
- 364428_ALDRICH
- AC1OE5SG
- CTK4E5904
- FT-0634039
- CHEBI:144575
- (s)-citronellic acid
- (S)-3,7-dimethyl-6-octenoic acid
- (S)-(-)-Citronellic acid, 98%
- GJWSUKYXUMVMGX-VIFPVBQESA-N
- (s)-(-)-3,7-dimethyl-oct-6-enoic acid
- (3S)-3,7-dimethyloct-6-enoic acid
- (S)-(-)-3,7-Dimethyl-6-octenoic acid
- 6-Octenoic acid, 3,7-dimethyl-, (3S)-
- (3S)-3,7-dimethyl-6-octenoic acid
- 2111-53-7
- SCHEMBL714852
- MFCD00134278
- (3S)-3, 7-dimethyloct-6-enoic acid
- J-013855
- (S)-(-)-3,7-Dimethyl-6-octenoate
- (-)-Citronellate
- +Expand
- MDL： MFCD00134278
- InChIKey： GJWSUKYXUMVMGX-VIFPVBQESA-N
- Inchi： InChI=1S/C10H18O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,9H,4,6-7H2,1-3H3,(H,11,12)/t9-/m0/s1
- SMILES： CC(=CCC[C@H](C)CC(=O)O)C

Computed Properties

Exact Mass: 170.13074
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 170.130679813g/mol
Heavy Atom Count: 12
Complexity: 167
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3Å²

Experimental Properties

LogP: 2.84360
PSA: 37.3
Refractive Index: n20/D 1.453(lit.)
Boiling Point: 115-120 °C/0.4 mmHg(lit.)
Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c
Color/Form: Not determined
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: Not determined
Optical Activity: [α]25/D −8°, neat
Density: 0.926 g/mL at 25 °C(lit.)

6-Octenoic acid,3,7-dimethyl-, (3S)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02216-1g	6-Octenoic acid,3,7-dimethyl-, (3S)-	2111-53-7	98%	1g	¥2618.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	364428-1G	6-Octenoic acid,3,7-dimethyl-, (3S)-	2111-53-7		1g	¥1861.79	2023-12-07

6-Octenoic acid,3,7-dimethyl-, (3S)- Related Literature

1. Strategies to create hierarchical self-assembled structures via cooperative non-covalent interactions

Christina Rest,Ramesh Kandanelli,Gustavo Fernández Chem. Soc. Rev. 2015 44 2543
2. Monoterpenoids

David H. Grayson Nat. Prod. Rep. 1998 15 439
3. Preparation and characterization of helical self-assembled nanofibers

Cameron C. Lee,Christophe Grenier,E. W. Meijer,Albertus P. H. J. Schenning Chem. Soc. Rev. 2009 38 671
4. A general approach to iridoids by applying a new Julia olefination and a tandem anion-radical-carbocation crossover reaction

Lucie ?ehová,Martin Dra?ínsky,Ullrich Jahn Org. Biomol. Chem. 2016 14 9612
5. Sterospecificity of pig kidney and pea seedling diamino oxidases on 2-mehtyl-1,4-diaminobutane

Enzo Santaniello,Ada Manzocchi,Pier Antonio Biondi,Camilio Secchi,Tatijana Simonic J. Chem. Soc. Chem. Commun. 1984 803
6. Synthetic studies on the ophiobolane sesterterpenes: construction of an optically pure, advanced tricyclic intermediate for the synthesis of ceroplasteric acid

James H. Rigby,Timothy McGuire,Chrisantha Senanayake,Kishan Khemani J. Chem. Soc. Perkin Trans. 1 1994 3449
7. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis

Majid M. Heravi,Vahideh Zadsirjan,Behnaz Farajpour RSC Adv. 2016 6 30498
8. Asymmetric conjugate addition to unsaturated chiral amido alcohols using Grignard reagents co-ordinated with tertiary amines or DBU. Preparation of optically active 3-substituted carboxylic acids and (S)-(–)-citronellol

Kenso Soai,Hideaki Machida,Noriko Yokota J. Chem. Soc. Perkin Trans. 1 1987 1909
9. [3,3]-Sigmatropic rearrangements: recent applications in the total synthesis of natural products

Elizabeth A. Ilardi,Craig E. Stivala,Armen Zakarian Chem. Soc. Rev. 2009 38 3133
10. Self-complementary quadruple hydrogen bonding motifs: from design to function

Pranjal K. Baruah,Suman Khan RSC Adv. 2013 3 21202

2111-53-7 (6-Octenoic acid,3,7-dimethyl-, (3S)-) Related Products

Recommended suppliers

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chemnorm.com

Shanghai Guanchuang Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://en.gcbiotechnology.com/

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

atkchemica

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.atkchemical.com/

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent